N-(2-methoxyethyl)-2,5-dimethyl-N-(thiophen-3-ylmethyl)furan-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2,5-dimethyl-N-(thiophen-3-ylmethyl)furan-3-carboxamide
• InChI: InChI=1S/C15H19NO3S/c1-11-8-14(12(2)19-11)15(17)16(5-6-18-3)9-13-4-7-20-10-13/h4,7-8,10H,5-6,9H2,1-3H3
• InChI Key: ZDGGVQMMECBMIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N(CCOC)CC2=CSC=C2
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol
• CAS No.: 1219911-95-1

Description

N-(2-methoxyethyl)-2,5-dimethyl-N-(thiophen-3-ylmethyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H19NO3S and its molecular weight is 293.38. The purity is usually 95%.
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Scientific Research Applications

Biocatalytic Valorization of Furans

Biocatalysis presents a promising avenue for the valorization of furans, including furfural and 5-hydroxymethylfurfural (5-HMF), derived from biomass. These compounds serve as versatile building blocks due to their functionality. However, their inherent instability poses challenges for synthetic modifications. Enzymatic processes, known for their high selectivity and mild reaction conditions, could offer sustainable alternatives for furan modifications. These strategies could potentially apply to derivatives like "N-(2-methoxyethyl)-2,5-dimethyl-N-(thiophen-3-ylmethyl)furan-3-carboxamide", exploiting renewable carbon sources for the synthesis of fine chemicals (Domínguez de María & Guajardo, 2017).

Conversion of Plant Biomass to Furan Derivatives

Furan derivatives like 5-Hydroxymethylfurfural (HMF) are pivotal in transitioning from non-renewable hydrocarbon sources to renewable feedstocks for the chemical industry. HMF and its derivatives can replace traditional hydrocarbons in the production of polymers, fuels, and functional materials. This transition underlines the potential of furan-based compounds, including "this compound", in sustainable chemistry and materials science (Chernyshev, Kravchenko, & Ananikov, 2017).

Bioactive Furanyl- or Thienyl-Substituted Compounds

Furanyl- or thienyl-substituted compounds, including those with structures similar to "this compound", play a significant role in medicinal chemistry. These compounds are key structural units in bioactive molecules, contributing to a variety of therapeutic effects. The importance of furan and thiophene rings in drug design highlights the potential biomedical applications of furan derivatives in developing novel therapeutics (Ostrowski, 2022).